Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

captopril clinical trial outcomes left ventricular
dysfunction

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Captopril

CAS No.: 62571-86-2

Cat. No.: S522617

Direct Comparative Efficacy of Captopril

The table below summarizes the outcomes of captopril versus active controls from pivotal clinical trials.

Comparison & Patient Key Efficacy Outcomes Key Tolerability &
Study Focus Population (Captopril vs. Comparator) Safety Outcomes

| Captopril vs. Digoxin [1] (Treatment of mild-to-moderate CHF) | 116 patients with mild-to-moderate
chronic CHF in sinus rhythm | « Exercise tolerance: Greater improvement (329s to 445s) vs. digoxin (353s
to 427s); P<0.05 [1]. « LVEDD: Greater reduction (60.5mm to 56.5mm) vs. digoxin (60.3mm to 57.9mm);
P<0.05 [1]. « NYHA class: More patients improved by one class (52% vs. 41%); P<0.01 [1]. | Not
specifically reported. | | Captopril vs. Losartan (ELITE) [2] [3] (Treatment of heart failure in the elderly) |
722 ACE-inhibitor naive patients, >65 years, with NYHA class II-IV HF and EF <40% | « Mortality: Higher
all-cause mortality with captopril (8.7%) vs. losartan (4.8%); risk reduction 46%, P=0.035 [2]. « Death/HF
hospitalization: No significant difference (13.2% vs. 9.4%); P=0.075 [2]. « LV Volumes: Comparable
reduction in LV end-systolic and end-diastolic volumes after 48 weeks [3]. | * Persistent creatinine
increase: Frequency same in both groups (10.5%) [2]. * Discontinuation due to ADRs: Higher with
captopril (20.8%) vs. losartan (12.2%); P=0.002 [2]. « Cough: Led to discontinuation in 14 captopril

patients vs. 0 losartan patients [2]. | | Captopril vs. Nifedipine [4] (Treatment of chronic asymptomatic
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aortic regurgitation) | 31 asymptomatic patients with moderate-to-severe chronic aortic regurgitation | ¢
Acute effects during exercise: Captopril increased effective LV stroke volume, which nifedipine did not
[4]. » Long-term effects (~33 months): Captopril reduced AR grade (by 0.9) and LV end-diastolic diameter

(by 4.0mm); effects were more pronounced than with nifedipine [4]. | Not specifically reported. |

Captopril vs. Other ACE Inhibitors and Placebo

Captopril has also been evaluated against other drugs in its class and placebo, demonstrating foundational

efficacy.

Comparison & Study Patient Population Key Findings

| Captopril vs. Enalapril (PRACTICAL) [5] Post-acute myocardial infarction (AMI) | 225 patients
initiated on therapy within 24 hours of AMI | « Both ACE inhibitors comparably increased LV ejection
fraction and attenuated LV dilatation compared to placebo over 3 months. No significant difference was
found between captopril and enalapril [5]. | | Captopril vs. Placebo [6] [7] [8] Treatment of chronic heart
failure or post-AMI | Patients with severe refractory CHF [6] [8] or post-AMI with LV dysfunction [7] | ¢
Exercise Tolerance: Significant improvement (e.g., 495s to 614s) vs. placebo (no change) [8]. « LV
Function: Reduced LV end-systolic and end-diastolic dimensions [6], prevented LV dilatation, and improved
ejection fraction [7]. ¢ Clinical Status: Improved NYHA functional class and specific heart failure

symptoms (dyspnea, fatigue) [6] [8]. |

Standardized Experimental Protocols

The validity of these comparative data rests on rigorous clinical trial methodologies. Key shared design

elements across these studies include:

e Study Design: The cited trials were randomized, double-blind, and controlled [1] [2] [5],
considered the gold standard for minimizing bias.
¢ Patient Population: Studies enrolled patients with objectively confirmed cardiac dysfunction.
Common criteria included:
o New York Heart Association (NYHA) Functional Class II-IV [1] [2] [8]
o Depressed Left Ventricular Ejection Fraction (LVEF <40%) [2] [5]
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o Diagnosis based on echocardiography or radionuclide ventriculography to measure LV
dimensions and function [1] [5] [7]
¢ Intervention & Dosing:
o Captopril was typically titrated from a starting dose (e.g., 25 mg) to a target dose (e.g., 50 mg
twice daily or 25 mg three times daily) [1] [2] [5].
o Concomitant therapy with diuretics and/or digitalis was often maintained [1] [8].
e Primary Endpoints: Trials used a combination of functional, hemodynamic, and clinical outcomes:
o Functional Measures: Exercise tolerance time (treadmill testing) [1] [8]
o Hemodynamic Measures: LV dimensions (LVEDD), volumes (ESV, EDV), and ejection fraction
(EF) via imaging [1] [5] [7]
o Clinical Morbidity/Mortality: Composite of death or hospitalization for heart failure, NYHA

class improvement [2] [8]
e Study Duration: Treatment and follow-up periods were substantial, ranging from 12 weeks to 12

months [1] [2] [8], allowing for assessment of medium-term outcomes.

Mechanism of Action and Impact on Ventricular
Remodeling

The therapeutic benefits of captopril are largely attributed to its inhibition of the Renin-Angiotensin-
Aldosterone System (RAAS), which plays a central role in the pathogenesis of left ventricular dysfunction

and the maladaptive process of ventricular remodeling.

The following diagram illustrates the RAAS pathway and captopril's site of action.
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The experimental data confirms that by blocking this pathway, captopril mitigates the adverse consequences

of RAAS activation:

e Attenuating Ventricular Dilatation: In post-MI patients, captopril prevented the increase in left
ventricular end-systolic and end-diastolic volume indexes observed in the placebo group, thereby
attenuating adverse remodeling [7].

¢ Improving Systolic Function: Ejection fraction significantly increased in captopril-treated patients
compared to those on placebo [7] [8].

¢ Enhancing Diastolic Function: Captopril prevented the deterioration in early peak flow velocity and
the ratio between early and atrial peak flow velocity, indicating a positive impact on left ventricular
diastolic function [7].

Conclusion and Research Implications

In summary, clinical trial data positions captopril as an effective therapy for left ventricular dysfunction:

¢ Versus Digoxin: Captopril provides superior benefits in improving functional capacity and cardiac
structure in mild-to-moderate CHF [1].

e Versus Other ACEis: Captopril is as effective as enalapril in improving LV function post-MI, making
the choice often dependent on dosing regimen and tolerability [5].

¢ Versus ARBs (Losartan): While losartan may offer a tolerability advantage, particularly regarding
cough, the mortality benefit observed in the initial ELITE study requires confirmation in larger trials [2].

¢ Versus Vasodilators (Nifedipine): Captopril provides more favorable hemodynamic effects in aortic
regurgitation, supporting its use to delay surgery [4].

For researchers, these findings highlight that while captopril is a cornerstone of heart failure therapy, the
choice between an ACE inhibitor and an ARB may involve trade-offs between proven long-term efficacy and
potential tolerability benefits. Future research should focus on long-term outcomes comparing ACE

inhibitors and ARBs, as well as the role of captopril in novel combination therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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